![molecular formula C17H16N2O2S B043535 N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide CAS No. 120164-66-1](/img/structure/B43535.png)
N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide, also known as HMB, is a compound that has been extensively studied for its potential therapeutic applications in various fields of science. HMB is a derivative of thiazole, which is a heterocyclic organic compound containing sulfur and nitrogen atoms in its ring structure.
Scientific Research Applications
N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications in various fields of science. In medicinal chemistry, this compound has been investigated for its anti-cancer, anti-inflammatory, and anti-viral properties. In the field of materials science, this compound has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photonics.
Mechanism of Action
The mechanism of action of N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure. This compound has also been shown to inhibit the activity of protein kinases, which are enzymes that regulate cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the production of pro-inflammatory cytokines in immune cells. In vivo studies have shown that this compound can reduce tumor growth in animal models of cancer, and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide is its versatility as a building block for the synthesis of novel materials and compounds. This compound can be easily modified to introduce different functional groups, which can be used to tailor its properties for specific applications. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for research on N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of this compound-based materials for optoelectronics and photonics. Another area of interest is the investigation of this compound as a potential therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, the development of this compound derivatives with improved solubility and bioavailability could lead to new therapeutic applications in cancer and inflammation.
Synthesis Methods
The synthesis of N-(6-Hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide involves the reaction of 2-aminobenzothiazole with 2,3,3-trimethyl-2H-indol-1-ol in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound as the final product. This compound can be purified by recrystallization or chromatography techniques.
properties
CAS RN |
120164-66-1 |
---|---|
Molecular Formula |
C17H16N2O2S |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-(6-hydroxy-4,5,7-trimethyl-1,3-benzothiazol-2-yl)benzamide |
InChI |
InChI=1S/C17H16N2O2S/c1-9-10(2)14(20)11(3)15-13(9)18-17(22-15)19-16(21)12-7-5-4-6-8-12/h4-8,20H,1-3H3,(H,18,19,21) |
InChI Key |
OUCUOBHNOBRJKZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C2=C1N=C(S2)NC(=O)C3=CC=CC=C3)C)O)C |
Canonical SMILES |
CC1=C(C(=C(C2=C1N=C(S2)NC(=O)C3=CC=CC=C3)C)O)C |
synonyms |
Benzamide, N-(6-hydroxy-4,5,7-trimethyl-2-benzothiazolyl)- |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.